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Compound of Interest

Compound Name: N-methylcyclohexanecarboxamide

Cat. No.: B3056012 Get Quote

N-Methylcyclohexanecarboxamide: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-
methylcyclohexanecarboxamide, a chemical compound of interest in various research and

development sectors. The document details its chemical identifiers, physical and chemical

properties, and a representative synthetic protocol. While specific biological activity and

mechanistic data for N-methylcyclohexanecarboxamide are not extensively available in the

public domain, this guide also summarizes the known biological activities of structurally related

cyclohexanecarboxamide derivatives to offer insights into its potential pharmacological

relevance.

Chemical Identifiers and Properties
N-methylcyclohexanecarboxamide is a secondary amide derivative of cyclohexanecarboxylic

acid. Its unique structural features contribute to its specific physicochemical properties.
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A comprehensive list of identifiers for N-methylcyclohexanecarboxamide is provided in Table

1, facilitating its unambiguous identification in databases and literature.

Table 1: Chemical Identifiers for N-Methylcyclohexanecarboxamide[1]

Identifier Type Identifier

CAS Number 6830-84-8

PubChem CID 3343827

IUPAC Name N-methylcyclohexanecarboxamide

Molecular Formula C₈H₁₅NO

InChI
InChI=1S/C8H15NO/c1-9-8(10)7-5-3-2-4-6-

7/h7H,2-6H2,1H3,(H,9,10)

InChIKey VJPHAMJNGICSLT-UHFFFAOYSA-N

Canonical SMILES CNC(=O)C1CCCCC1

DSSTox Substance ID DTXSID80391640

Nikkaji Number J2.810.194E

Wikidata Q82189241

Physicochemical Properties
The key physicochemical properties of N-methylcyclohexanecarboxamide have been

computationally predicted and are summarized in Table 2. These properties are crucial for

understanding its behavior in various chemical and biological systems.

Table 2: Physicochemical Properties of N-Methylcyclohexanecarboxamide[1]
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Property Value

Molecular Weight 141.21 g/mol

XLogP3-AA 1.6

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 1

Exact Mass 141.115364 g/mol

Monoisotopic Mass 141.115364 g/mol

Topological Polar Surface Area 29.1 Å²

Heavy Atom Count 10

Complexity 116

Synthesis of N-Methylcyclohexanecarboxamide
The synthesis of N-methylcyclohexanecarboxamide typically proceeds through the

conversion of cyclohexanecarboxylic acid to its more reactive acid chloride derivative, followed

by amidation with methylamine.

General Synthetic Scheme
The overall synthetic pathway can be visualized as a two-step process, outlined in the workflow

diagram below.
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Synthesis Workflow for N-Methylcyclohexanecarboxamide

Step 1: Acid Chloride Formation

Step 2: Amidation

Cyclohexanecarboxylic Acid

Thionyl Chloride (SOCl₂)

Cyclohexanecarbonyl Chloride

Reflux

Aqueous Methylamine (CH₃NH₂)

N-Methylcyclohexanecarboxamide

Reaction

Click to download full resolution via product page

Caption: A two-step synthesis of N-methylcyclohexanecarboxamide.

Experimental Protocol
The following is a representative experimental protocol for the synthesis of N-
methylcyclohexanecarboxamide.

Materials:

Cyclohexanecarboxylic acid
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Thionyl chloride (SOCl₂)

Aqueous methylamine (CH₃NH₂)

Anhydrous solvent (e.g., dichloromethane or toluene)

Sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware and equipment for reflux, extraction, and purification.

Procedure:

Step 1: Synthesis of Cyclohexanecarbonyl Chloride

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

cyclohexanecarboxylic acid in an excess of thionyl chloride.

Gently reflux the mixture. The reaction progress can be monitored by the cessation of gas

(HCl and SO₂) evolution.

After the reaction is complete, remove the excess thionyl chloride by distillation under

reduced pressure. The crude cyclohexanecarbonyl chloride is obtained as the residue.

Step 2: Synthesis of N-Methylcyclohexanecarboxamide

Cool the crude cyclohexanecarbonyl chloride in an ice bath.

Slowly add an excess of aqueous methylamine solution to the cooled acid chloride with

vigorous stirring. The reaction is exothermic.

After the addition is complete, continue stirring at room temperature to ensure the reaction

goes to completion.
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Transfer the reaction mixture to a separatory funnel and add an organic solvent (e.g.,

dichloromethane or ethyl acetate).

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl) to remove

unreacted methylamine, followed by a saturated sodium bicarbonate solution to neutralize

any remaining acid, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude N-
methylcyclohexanecarboxamide.

The crude product can be further purified by recrystallization or column chromatography.

Biological Activity and Potential Applications
As of the latest literature review, there is a notable lack of specific studies on the biological

activity and pharmacological profile of N-methylcyclohexanecarboxamide. However, the

broader class of cyclohexanecarboxamide derivatives has been investigated for various

therapeutic applications.

Biological Activities of Related
Cyclohexanecarboxamide Derivatives
Several studies have reported on the biological evaluation of various substituted

cyclohexanecarboxamide compounds. These findings, while not directly applicable to N-
methylcyclohexanecarboxamide, may provide a basis for future investigations.

Antimicrobial and Cytotoxic Activities: Certain N-(benzo[d]thiazol-2-

yl)cyclohexanecarboxamides have been synthesized and evaluated for their cytotoxic effects

against cancer cell lines and their antimicrobial properties. Some derivatives demonstrated

significant cytotoxicity and moderate inhibitory effects on the growth of Staphylococcus

aureus and some fungi.

Apoptosis Induction: A series of 1-(N-phenyl-2-(heteroalicyclic-1-yl)acetamido)cyclohexane-

1-carboxamide derivatives have been synthesized and screened for their anticancer activity.

One compound, in particular, exhibited potent activity against the MCF-7 breast cancer cell

line by inducing apoptosis and causing cell cycle arrest at the G2/M phase.
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Anti-inflammatory and Antinociceptive Effects: Amidrazone derivatives containing a

cyclohexanecarboxylic acid moiety have shown a range of biological activities, including

antinociceptive and anti-inflammatory effects.

It is important to reiterate that these activities are reported for derivatives and not for N-
methylcyclohexanecarboxamide itself.

Future Research Directions
The structural simplicity of N-methylcyclohexanecarboxamide, combined with the known

biological activities of its analogs, suggests that it could be a valuable scaffold for further

chemical modification and pharmacological screening. Future research could focus on:

Synthesizing a library of N-methylcyclohexanecarboxamide derivatives with diverse

substitutions on the cyclohexyl ring and the methyl group.

Screening these compounds for a wide range of biological activities, including antimicrobial,

anticancer, anti-inflammatory, and neurological effects.

Investigating the structure-activity relationships (SAR) to identify key structural features

responsible for any observed biological activity.

Conclusion
This technical guide has summarized the key identifiers and physicochemical properties of N-
methylcyclohexanecarboxamide and provided a representative synthetic protocol. While

direct biological data for this compound is scarce, the documented activities of related

cyclohexanecarboxamide derivatives suggest that this chemical class holds potential for further

investigation in drug discovery and development. The information presented herein serves as a

foundational resource for researchers and scientists interested in exploring the chemical and

potential biological landscape of N-methylcyclohexanecarboxamide and its analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.ambeed.com/ti/loe/preparation-of-n-methylcyclohexanecarboxamide.html
https://www.benchchem.com/product/b3056012#n-methylcyclohexanecarboxamide-cas-number-and-identifiers
https://www.benchchem.com/product/b3056012#n-methylcyclohexanecarboxamide-cas-number-and-identifiers
https://www.benchchem.com/product/b3056012#n-methylcyclohexanecarboxamide-cas-number-and-identifiers
https://www.benchchem.com/product/b3056012#n-methylcyclohexanecarboxamide-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3056012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

